5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carbonyl chloride

• Molecular Formula: C11H7BrClNO2
• Molecular Weight: 300.53 g/mol
• IUPAC Name: 5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C11H7BrClNO2/c1-6-9(11(13)15)10(16-14-6)7-2-4-8(12)5-3-7/h2-5H,1H3
• InChI Key: UIACOFUTISZPII-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C(=O)Cl)C2=CC=C(C=C2)Br

Description

5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carbonyl chloride is a useful research compound. Its molecular formula is C11H7BrClNO2 and its molecular weight is 300.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid (4.2 g, 14.89 mmol) was dissolved in CH2Cl2 (42 mL) under N2 atmosphere. Oxalyl chloride (2.6 mL, 29.78 mmol) and DMF (5 drops) were added and the reaction stirred for 2.5 hours at room temperature. Then, additional oxalyl chloride (5 mL, 57.3 mmol) was added. After 30 minutes, the reaction mixture was concentrated and placed under high vacuum. The crude material was used directly in the next step.